Cas no 90611-94-2 (8,8-dimethyl-2-oxabicyclo[4.2.0]octan-7-one)

• Product Name: 8,8-dimethyl-2-oxabicyclo[4.2.0]octan-7-one
• CAS No: 90611-94-2
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD19982437
• CID: 4664644
• PubChem ID: 522428
• Update Time: 2025-10-30

8,8-dimethyl-2-oxabicyclo[4.2.0]octan-7-one Chemical and Physical Properties

Names and Identifiers

• 8,8-dimethyl-2-oxabicyclo[4.2.0]octan-7-one

• MDL： MFCD19982437
• Inchi： 1S/C9H14O2/c1-9(2)7(10)6-4-3-5-11-8(6)9/h6,8H,3-5H2,1-2H3
• InChI Key： KLTAJTHKXFNMDQ-UHFFFAOYSA-N
• SMILES： C12C(C(=O)C1(C)C)CCCO2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 8,8-dimethyl-2-oxabicyclo[4.2.0]octan-7-one

Recent Advances in the Study of 8,8-dimethyl-2-oxabicyclo[4.2.0]octan-7-one (CAS: 90611-94-2) and Its Applications in Chemical Biology and Medicine

The compound 8,8-dimethyl-2-oxabicyclo[4.2.0]octan-7-one (CAS: 90611-94-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic lactone, characterized by its oxabicyclo[4.2.0]octane scaffold, serves as a versatile intermediate in the synthesis of complex natural products and bioactive molecules. Recent studies have explored its role in the development of novel antibiotics, anti-inflammatory agents, and enzyme inhibitors, highlighting its broad utility in drug discovery.

One of the most notable advancements in the study of 8,8-dimethyl-2-oxabicyclo[4.2.0]octan-7-one is its application in the synthesis of β-lactam antibiotics. Researchers have demonstrated that this compound can be efficiently converted into β-lactam derivatives, which are crucial for combating antibiotic-resistant bacterial strains. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route utilizing 90611-94-2 as a key intermediate, achieving high yields and enantioselectivity. The study also highlighted the compound's stability under various reaction conditions, making it an attractive candidate for large-scale pharmaceutical production.

In addition to its role in antibiotic synthesis, 8,8-dimethyl-2-oxabicyclo[4.2.0]octan-7-one has shown promise as a scaffold for designing enzyme inhibitors. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit potent inhibitory activity against serine proteases, which are implicated in numerous pathological conditions, including thrombosis and inflammatory diseases. The study employed molecular docking and kinetic assays to elucidate the binding interactions, providing valuable insights for future drug design efforts.

Further research has explored the potential of 90611-94-2 in the development of anti-inflammatory agents. A 2022 study in the European Journal of Medicinal Chemistry reported that structural modifications of the bicyclic lactone core led to compounds with significant COX-2 inhibitory activity, comparable to that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest that 8,8-dimethyl-2-oxabicyclo[4.2.0]octan-7-one could serve as a foundation for designing safer and more effective anti-inflammatory therapies with reduced gastrointestinal side effects.

Despite these promising developments, challenges remain in the optimization of 8,8-dimethyl-2-oxabicyclo[4.2.0]octan-7-one-based therapeutics. Issues such as bioavailability, metabolic stability, and selectivity must be addressed through further structural refinement and preclinical evaluation. Ongoing research aims to explore the compound's potential in other therapeutic areas, including oncology and neurodegenerative diseases, leveraging its unique chemical properties to target specific biological pathways.

In conclusion, 8,8-dimethyl-2-oxabicyclo[4.2.0]octan-7-one (CAS: 90611-94-2) represents a valuable scaffold in chemical biology and medicinal chemistry, with demonstrated applications in antibiotic synthesis, enzyme inhibition, and anti-inflammatory drug development. Continued research into its derivatives and mechanisms of action will likely yield new therapeutic candidates, addressing unmet medical needs and advancing the field of drug discovery.